Ethyl (2-nitrophenyl)glyoxylate oxime

• Molecular Formula: C10H10N2O5
• Molecular Weight: 238.20 g/mol
• IUPAC Name: ethyl 2-hydroxyimino-2-(2-nitrophenyl)acetate
• InChI: InChI=1S/C10H10N2O5/c1-2-17-10(13)9(11-14)7-5-3-4-6-8(7)12(15)16/h3-6,14H,2H2,1H3
• InChI Key: RLNHFZRONMGHIH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=NO)C1=CC=CC=C1[N+](=O)[O-]

Description

Ethyl (2-nitrophenyl)glyoxylate oxime is a useful research compound. Its molecular formula is C10H10N2O5 and its molecular weight is 238.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 50 g of ethyl (2-nitrophenyl)acetate, 30 g of isoamyl nitrite and 400 ml of ethanol was added to sodium ethoxide prepared by treating 5.1 g of sodium with 100 ml of ethanol and diluting with ethanol to 100 ml. The mixture was heated at 50°-60° C. for 4 hours, cooled, 400 ml of water was added, the mixture was acidified with 6N hydrochloric acid and extracted with ether. The extract was stripped of solvent, and the residue was recrystallized from benzene to give ethyl (2-nitrophenyl)glyoxylate oxime (3A), as a white solid, m.p.: 167°-168° C.